Cas no 1805330-23-7 (5-Amino-4-(difluoromethyl)-3-hydroxypyridine-2-acetic acid)

• Product Name: 5-Amino-4-(difluoromethyl)-3-hydroxypyridine-2-acetic acid
• CAS No: 1805330-23-7
• MF: C₈H₈F₂N₂O₃
• MW: 218.157528877258
• CID: 4916114
• Update Time: 2025-11-06

5-Amino-4-(difluoromethyl)-3-hydroxypyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-(difluoromethyl)-3-hydroxypyridine-2-acetic acid

• Inchi： 1S/C8H8F2N2O3/c9-8(10)6-3(11)2-12-4(7(6)15)1-5(13)14/h2,8,15H,1,11H2,(H,13,14)
• InChI Key： KSDHGXPKPWVCSG-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(CC(=O)O)C=1O)N)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: -0.1
• Topological Polar Surface Area: 96.4

Additional information on 5-Amino-4-(difluoromethyl)-3-hydroxypyridine-2-acetic acid

Recent Advances in the Study of 5-Amino-4-(difluoromethyl)-3-hydroxypyridine-2-acetic acid (CAS: 1805330-23-7)

The compound 5-Amino-4-(difluoromethyl)-3-hydroxypyridine-2-acetic acid (CAS: 1805330-23-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoromethyl and hydroxypyridine moieties, has shown promising potential in various therapeutic applications, including enzyme inhibition and antimicrobial activity. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

A study published in the Journal of Medicinal Chemistry (2023) investigated the role of 5-Amino-4-(difluoromethyl)-3-hydroxypyridine-2-acetic acid as a potent inhibitor of bacterial enzymes involved in folate biosynthesis. The research demonstrated that this compound exhibits high selectivity and efficacy against a range of Gram-positive and Gram-negative pathogens, making it a potential candidate for the development of novel antibiotics. The study also highlighted the compound's favorable pharmacokinetic profile, including good oral bioavailability and low toxicity.

In another recent publication in Bioorganic & Medicinal Chemistry Letters, researchers explored the synthetic optimization of 5-Amino-4-(difluoromethyl)-3-hydroxypyridine-2-acetic acid. The team developed a more efficient and scalable synthesis route, which significantly improved the yield and purity of the compound. This advancement is expected to facilitate further preclinical and clinical studies, as well as large-scale production for potential therapeutic use.

Furthermore, a collaborative study between academic and industrial researchers investigated the compound's potential in oncology. Preliminary results indicated that 5-Amino-4-(difluoromethyl)-3-hydroxypyridine-2-acetic acid could modulate key signaling pathways involved in tumor growth and metastasis. The findings suggest that this molecule may serve as a lead compound for the development of new anticancer agents, particularly for targeting resistant cancer cell lines.

Despite these promising developments, challenges remain in the clinical translation of 5-Amino-4-(difluoromethyl)-3-hydroxypyridine-2-acetic acid. Issues such as long-term stability, formulation optimization, and potential drug-drug interactions need to be addressed in future studies. Nevertheless, the current body of research underscores the compound's versatility and potential across multiple therapeutic areas, warranting further investigation and investment.

In conclusion, 5-Amino-4-(difluoromethyl)-3-hydroxypyridine-2-acetic acid (CAS: 1805330-23-7) represents a compelling area of research in chemical biology and drug discovery. Its diverse pharmacological properties and recent advancements in synthesis and application highlight its potential as a valuable tool for addressing unmet medical needs. Continued research and collaboration will be essential to fully realize its therapeutic potential.